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Compound of Interest

Compound Name: 5-Chloropyrazine-2-carboxamide

CAS No.: 21279-64-1

Cat. No.: B1198457

Get Quote

An In-Depth Technical Guide to 5-Chloropyrazine-2-carboxamide (CAS: 21279-64-1):

Synthesis, Properties, and Applications in Drug Discovery

Introduction
5-Chloropyrazine-2-carboxamide, registered under CAS number 21279-64-1, is a pivotal

heterocyclic compound that serves as a fundamental building block in modern medicinal and

agricultural chemistry.[1][2][3][4] As a derivative of pyrazine, a class of aromatic compounds

known for their diverse biological activities, this molecule has garnered significant attention. Its

structural similarity to the first-line antitubercular drug Pyrazinamide (PZA) has positioned it as

a critical scaffold in the development of novel therapeutic agents, particularly against

mycobacterial infections.[5][6]

This guide, intended for researchers, chemists, and drug development professionals, provides

a comprehensive technical overview of 5-Chloropyrazine-2-carboxamide. We will delve into

its physicochemical properties, explore robust synthetic methodologies with a focus on

mechanistic rationale, and detail its significant applications, primarily in the discovery of next-

generation antimycobacterial agents. The protocols and insights presented herein are framed
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from the perspective of an application scientist, emphasizing experimental causality and the

establishment of self-validating workflows to ensure reproducibility and scientific rigor.

Part 1: Physicochemical Properties and
Characterization
The foundational step in utilizing any chemical entity is a thorough understanding of its physical

and chemical properties. These characteristics dictate its handling, reactivity, and suitability for

various applications.

Key Physicochemical Data
The essential properties of 5-Chloropyrazine-2-carboxamide are summarized below. This

data is crucial for reaction planning, purification, and analytical method development.

Property Value Source(s)

CAS Number 21279-64-1 [1][2][3]

Molecular Formula C₅H₄ClN₃O Inferred from structure

Molecular Weight 157.56 g/mol Inferred from formula

Appearance
White to light yellow

powder/crystal
[4]

Purity Typically ≥98% [3][4]

Storage Conditions

Room temperature, inert

atmosphere, keep in a dark

place

[3]

Synonyms
5-Chloropyrazinamide, 5-Cl-

PZA
[6][7]

Analytical Validation
Confirming the identity and purity of 5-Chloropyrazine-2-carboxamide is paramount.

Standard analytical techniques are employed for its characterization. For its derivatives,

techniques such as ¹H-NMR, ¹³C-NMR, IR spectroscopy, and elemental analysis are routinely
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used to confirm their structures, as documented in various studies.[5][8] For instance, the

presence of the amide group can be confirmed by characteristic peaks in the IR spectrum

(around 3300 cm⁻¹ for N-H stretching and 1660 cm⁻¹ for C=O stretching), while NMR

spectroscopy would confirm the specific arrangement of protons and carbons on the pyrazine

ring.

Part 2: Synthesis and Mechanistic Rationale
The utility of 5-Chloropyrazine-2-carboxamide is fundamentally linked to its synthesis and its

capacity to serve as a precursor for more complex molecules. Understanding the chemistry

behind its formation and derivatization is key to its effective application.

Core Synthesis Pathway
A common and efficient route to synthesize 5-Chloropyrazine-2-carboxamide involves the

amidation of its corresponding carboxylic acid or acyl chloride. The carboxylic acid precursor, 5-

chloropyrazine-2-carboxylic acid, is itself a valuable intermediate.[4][9]

The overall workflow can be visualized as follows:
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Synthesis of 5-Chloropyrazine-2-carboxamide

Methyl 5-chloropyrazine-2-carboxylate

5-Chloropyrazine-2-carboxylic Acid

 Hydrolysis (e.g., LiOH) 

5-Chloropyrazine-2-carbonyl Chloride

 Acyl Chloride Formation (SOCl₂) 

5-Chloropyrazine-2-carboxamide

 Aminolysis (NH₃ or NH₄OH) 

Click to download full resolution via product page

Caption: Synthesis workflow for 5-Chloropyrazine-2-carboxamide.

Causality Behind Experimental Choices:

Hydrolysis: The synthesis often starts from the more stable methyl ester. Hydrolysis using a

base like lithium hydroxide (LiOH) is effective and can be performed in aqueous conditions,

representing a green chemistry approach.[9]

Acyl Chloride Formation: To facilitate amidation, the carboxylic acid is activated. Thionyl

chloride (SOCl₂) is a common reagent for this purpose as it cleanly converts the acid to a

highly reactive acyl chloride, with byproducts (SO₂ and HCl) being gaseous and easily

removed.[10]

Aminolysis: The reactive acyl chloride readily undergoes nucleophilic attack by ammonia to

form the stable primary amide, yielding the final product.
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Application: Synthesis of N-Substituted Derivatives
The true power of 5-Chloropyrazine-2-carboxamide lies in its role as a scaffold. The chlorine

atom and the amide group can be modified, but a prevalent application is the synthesis of N-

substituted analogs for drug discovery.[7][11]

Synthesis of N-Substituted Derivatives

5-Chloropyrazine-2-carboxylic Acid

5-Chloropyrazine-2-carbonyl Chloride

 Activation (SOCl₂) 

N-Substituted 5-Chloropyrazine-2-carboxamide

 Amide Coupling 

Substituted Amine (R-NH₂)

 Nucleophilic Attack 

Click to download full resolution via product page

Caption: General workflow for synthesizing N-substituted analogs.

This pathway is central to building libraries of compounds for structure-activity relationship

(SAR) studies. A detailed protocol for this type of reaction is provided in Part 4.

Part 3: Applications in Drug Development
The primary driver for the extensive research into 5-Chloropyrazine-2-carboxamide and its

derivatives is their potent biological activity, especially against Mycobacterium tuberculosis.

Antimycobacterial Activity and Mechanism of Action
5-Chloropyrazine-2-carboxamide (5-Cl-PZA) has demonstrated significant in vitro

antimycobacterial activity, including against PZA-resistant strains and atypical mycobacteria.[6]
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Mechanism of Action: The proposed target for 5-Cl-PZA is the mycobacterial Fatty Acid

Synthase I (FAS I) enzyme system.[6][7] This enzyme is critical for the synthesis of mycolic

acids, which are essential components of the mycobacterial cell wall. 5-Cl-PZA is believed to

bind competitively to the NADPH binding site of FAS I, inhibiting its function and disrupting

cell wall integrity, ultimately leading to cell death.[6]

5-Cl-PZA Mycobacterial FAS I
(NADPH Binding Site)

 Competitive Binding Inhibition of
Fatty Acid Synthesis

Disruption of
Mycolic Acid Production

Cell Wall Damage &
Mycobacterial Death

Click to download full resolution via product page

Caption: Proposed mechanism of action for 5-Cl-PZA.

Structure-Activity Relationship (SAR) Insights
Extensive research has focused on synthesizing and testing N-substituted derivatives to

enhance potency and improve drug-like properties. These studies have yielded crucial SAR

insights.
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Compound Type /
Substituent

Activity against M.
tuberculosis H37Rv
(MIC)

Key Insights Reference(s)

5-Cl-PZA (Parent) ~10 µg/mL
Baseline activity,

inhibits FAS I.
[6]

N-phenyl derivatives 1.56 - 6.25 µg/mL

Generally potent. The

phenyl ring tolerates a

wide range of

substituents.

[7][12]

N-(5-chloro-2-

hydroxyphenyl)
1.56 µg/mL

Combination of

electron-withdrawing

(Cl) and donating

(OH) groups is

beneficial.

[7][12]

4-(carboxamido)-2-

hydroxybenzoic acid
3.13 µg/mL

Preserves good

activity while being

rated as non-toxic in

in vitro models.

[7][12]

N-benzyl derivatives 12.5 - 25 µg/mL

Generally less active

than anilides against

M. tuberculosis but

show activity against

M. kansasii.

[11]

These findings demonstrate that the 5-chloropyrazine-2-carboxamide core is a highly

"tunable" scaffold. By modifying the N-substituent, researchers can modulate potency,

spectrum of activity, and safety profiles. For example, the addition of hydroxyl groups has been

shown to decrease in vitro cytotoxicity.[7]

Part 4: Validated Experimental Protocols
The following protocols are designed as self-validating systems, incorporating checkpoints to

ensure the integrity of the experimental outcome.
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Protocol 1: Synthesis of 5-chloro-N-(4-
methylphenyl)pyrazine-2-carboxamide
This protocol details a representative amide coupling reaction, a cornerstone of derivative

synthesis.

Objective: To synthesize an N-substituted analog of 5-Chloropyrazine-2-carboxamide for

biological screening.

Methodology:

Reagent Preparation:

In a dry, nitrogen-flushed round-bottom flask, dissolve 5-chloropyrazine-2-carboxylic acid

(1.0 eq) in anhydrous toluene.

Add a catalytic amount of N,N-dimethylformamide (DMF, ~1 drop).

Acyl Chloride Formation:

Slowly add thionyl chloride (SOCl₂, 1.2 eq) to the solution at room temperature.

Heat the reaction mixture to 100°C and stir for 1 hour.

Trustworthiness Checkpoint: The reaction mixture should become a clear solution, and

gas evolution (SO₂, HCl) should cease.

Cool the mixture to room temperature and remove the solvent and excess SOCl₂ under

reduced pressure to yield the crude 5-chloropyrazine-2-carbonyl chloride.

Amide Coupling:

Dissolve the crude acyl chloride in anhydrous acetone.

In a separate flask, dissolve 4-methylaniline (1.1 eq) and triethylamine (TEA, 1.5 eq) in

anhydrous acetone.

Slowly add the amine solution to the acyl chloride solution at 0°C (ice bath).
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Allow the reaction to warm to room temperature and stir for 4-6 hours.

Causality Note: TEA is a non-nucleophilic base used to scavenge the HCl generated

during the reaction, driving the equilibrium towards product formation.

Workup and Purification:

Trustworthiness Checkpoint: Monitor the reaction progress by Thin Layer Chromatography

(TLC) using a hexane/ethyl acetate mobile phase. The disappearance of the starting

amine and the appearance of a new, less polar spot indicates product formation.

Once the reaction is complete, filter off the triethylamine hydrochloride salt that has

precipitated.

Concentrate the filtrate under reduced pressure.

Redissolve the crude product in ethyl acetate and wash sequentially with 1M HCl,

saturated NaHCO₃ solution, and brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the crude

product.

Purify the product by column chromatography or recrystallization to obtain the pure 5-

chloro-N-(4-methylphenyl)pyrazine-2-carboxamide.

Characterization:

Confirm the structure and purity of the final product using ¹H-NMR, ¹³C-NMR, and mass

spectrometry.

Protocol 2: In Vitro Antimycobacterial Susceptibility
Testing
This protocol outlines the microplate dilution method for determining the Minimum Inhibitory

Concentration (MIC).

Objective: To quantify the in vitro potency of synthesized compounds against M. tuberculosis.
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Methodology:

Preparation:

Prepare a stock solution of the test compound in dimethyl sulfoxide (DMSO).

In a 96-well microplate, perform a serial two-fold dilution of the compound in Middlebrook

7H9 broth to achieve the desired concentration range (e.g., 100 µg/mL to 0.78 µg/mL).

Inoculation:

Prepare a standardized inoculum of M. tuberculosis H37Rv.

Add the inoculum to each well containing the test compound.

Controls (Self-Validation System):

Positive Control: Include wells with a known antitubercular drug (e.g., Isoniazid,

Pyrazinamide) to confirm the susceptibility of the bacterial strain.

Negative Control: Include wells with the bacterial inoculum and the highest concentration

of DMSO vehicle used to ensure it does not inhibit growth.

Sterility Control: Include wells with broth only to check for contamination.

Growth Control: Include wells with inoculum and broth only to confirm normal bacterial

growth.

Incubation:

Seal the plate and incubate at 37°C for 7-14 days.

Result Determination:

Assess bacterial growth visually or by adding a growth indicator like Resazurin. A color

change (e.g., blue to pink) indicates viable bacteria.
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The MIC is defined as the lowest concentration of the compound that completely inhibits

visible bacterial growth.

Conclusion
5-Chloropyrazine-2-carboxamide is far more than a simple chemical intermediate; it is a

validated and highly versatile scaffold for the development of bioactive molecules. Its

straightforward synthesis, coupled with the profound biological effects of its derivatives,

particularly in the realm of antimycobacterials, solidifies its importance in modern drug

discovery. The insights into its mechanism as a FAS I inhibitor provide a rational basis for the

design of new and more effective agents. By employing robust, self-validating synthetic and

biological protocols, researchers can continue to unlock the full potential of this powerful

chemical entity, paving the way for new solutions to pressing global health challenges.

References
5-Chloropyrazine-2-carboxamide - AbacipharmTech-Global Chemical supplier.
21279-64-1 Cas No. | 5-Chloropyrazine-2-carboxamide - Apollo Scientific.
5-Chloropyrazine-2-carboxamide - CHIRALEN.
Pyrazine-2-carboxamide - BLD Pharm.
Synthesis and structure of the 5-chloropyrazine-2-carbonyl chloride and...
5-Chloropyrazine-2-carboxylic acid - Chem-Impex.
Novel Regioselective Preparation of 5-Chloropyrazine-2-Carbonitrile from Pyrazine-2-
Carboxamide and Coupling Study of Substituted Phenylsulfanylpyrazine- 2-Carboxylic Acid
Deriv
Synthesis of Novel Pyrazinamide Derivatives Based on 3-Chloropyrazine-2-carboxamide
and Their Antimicrobial Evalu
Novel Regioselective Preparation of 5-Chloropyrazine-2-Carbonitrile from Pyrazine-2-
Carboxamide and Coupling Study of Substituted Phenylsulfanylpyrazine- 2-Carboxylic Acid
Derivatives - ResearchG
Synthesis, antimycobacterial activity and in vitro cytotoxicity of 5-chloro-N-phenylpyrazine-2-
carboxamides - PubMed.
Synthesis, Antimycobacterial Activity and In Vitro Cytotoxicity of 5-Chloro-N-phenylpyrazine-
2-carboxamides - PMC - NIH.
A green and efficient hydrolysis of methyl 5-chloropyrazine-2-carboxylic acid ester - JOCPR.
New Synthetic Pyrazine Carboxamide Derivatives as Potential Elicitors in Production of
Secondary Metabolite in In vitro Cultures - PMC - NIH.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b1198457/docs?utm_src=pdf-body#cas-number-for-5-chloropyrazine-2-carboxamide
https://www.benchchem.com/product/b1198457/docs?utm_src=pdf-body#cas-number-for-5-chloropyrazine-2-carboxamide
https://www.benchchem.com/product/b1198457/docs?utm_src=pdf-body#cas-number-for-5-chloropyrazine-2-carboxamide
https://www.benchchem.com/product/b1198457/docs?utm_src=pdf-body#cas-number-for-5-chloropyrazine-2-carboxamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198457?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis and antimycobacterial evaluation of N-substituted 5-chloropyrazine-2-
carboxamides - PubMed.
Synthesis, Antimycobacterial Activity and In Vitro Cytotoxicity of 5-Chloro-N-phenylpyrazine-
2-carboxamides - ResearchG

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 5-Chloropyrazine-2-carboxamide - AbacipharmTech-Global Chemical supplier
[abacipharma.com]

2. 21279-64-1 Cas No. | 5-Chloropyrazine-2-carboxamide | Apollo
[store.apolloscientific.co.uk]

3. chiralen.com [chiralen.com]

4. chemimpex.com [chemimpex.com]

5. mdpi.com [mdpi.com]

6. Synthesis, Antimycobacterial Activity and In Vitro Cytotoxicity of 5-Chloro-N-
phenylpyrazine-2-carboxamides - PMC [pmc.ncbi.nlm.nih.gov]

7. Synthesis, antimycobacterial activity and in vitro cytotoxicity of 5-chloro-N-phenylpyrazine-
2-carboxamides - PubMed [pubmed.ncbi.nlm.nih.gov]

8. New Synthetic Pyrazine Carboxamide Derivatives as Potential Elicitors in Production of
Secondary Metabolite in In vitro Cultures - PMC [pmc.ncbi.nlm.nih.gov]

9. jocpr.com [jocpr.com]

10. researchgate.net [researchgate.net]

11. Synthesis and antimycobacterial evaluation of N-substituted 5-chloropyrazine-2-
carboxamides - PubMed [pubmed.ncbi.nlm.nih.gov]

12. researchgate.net [researchgate.net]

To cite this document: BenchChem. [CAS number for 5-Chloropyrazine-2-carboxamide].
BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.benchchem.com/product/b1198457/docs?utm_src=pdf-body#cas-number-for-5-chloropyrazine-2-carboxamide
https://www.benchchem.com/product/b1198457/docs?utm_src=pdf-body#cas-number-for-5-chloropyrazine-2-carboxamide
https://www.benchchem.com/product/b1198457?utm_src=pdf-custom-synthesis#bc-rfq
http://www.abacipharma.com/AB01301
http://www.abacipharma.com/AB01301
https://store.apolloscientific.co.uk/product/5-chloropyrazine-2-carboxamide
https://store.apolloscientific.co.uk/product/5-chloropyrazine-2-carboxamide
https://chiralen.com/product/5-chloropyrazine-2-carboxamide
https://www.chemimpex.com/products/44603
https://www.mdpi.com/1420-3049/22/2/223
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270209/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270209/
https://pubmed.ncbi.nlm.nih.gov/24317522/
https://pubmed.ncbi.nlm.nih.gov/24317522/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4792001/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4792001/
https://www.jocpr.com/articles/a-green-and-efficient-hydrolysis-of-methyl-5chloropyrazine2carboxylate-to-5chloro-pyrazine2carboxylic-acid.pdf
https://www.researchgate.net/figure/Synthesis-and-structure-of-the-5-chloropyrazine-2-carbonyl-chloride-and-final-products_fig5_232967203
https://pubmed.ncbi.nlm.nih.gov/23659859/
https://pubmed.ncbi.nlm.nih.gov/23659859/
https://www.researchgate.net/publication/259248035_Synthesis_Antimycobacterial_Activity_and_In_Vitro_Cytotoxicity_of_5-Chloro-N-phenylpyrazine-2-carboxamides
https://www.benchchem.com/product/b1198457/docs#cas-number-for-5-chloropyrazine-2-carboxamide
https://www.benchchem.com/product/b1198457/docs#cas-number-for-5-chloropyrazine-2-carboxamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198457?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1198457/docs#cas-number-for-5-chloropyrazine-2-
carboxamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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